8-(Ethylsulfonylamino)octanoic acid

• IUPAC Name: 8-(ethylsulfonylamino)octanoic acid
• InChI: InChI=1S/C10H21NO4S/c1-2-16(14,15)11-9-7-5-3-4-6-8-10(12)13/h11H,2-9H2,1H3,(H,12,13)
• InChI Key: ARMWXQNVXNYDBI-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCCCCCCCC(=O)O
• Molecular Formula: C10H21NO4S
• DSSTOX Substance ID: DTXSID801288601
• Molecular Weight: 251.35 g/mol
• CAS RN: 844681-29-4

Description

Synthesis Analysis

The synthesis of octanoic acid-related compounds has been explored in various studies. For instance, a study on the production of iso-octanoic acid involved the use of Zn-Modified ZSM-5/HMS catalysts. Another study involved engineering E. coli’s inherent fatty acid biosynthesis capacity to increase octanoic acid production.

Molecular Structure Analysis

The molecular formula of 8-(Ethylsulfonylamino)octanoic acid is C10H21NO4S. Its molecular weight is 251.35 g/mol.

Physical And Chemical Properties Analysis

This compound is a synthetic organic compound. Octanoic acid, a related compound, is a colorless liquid with a characteristic strong, unpleasant odor. It is a weak acid in terms of its dissociation in water, but it is a stronger acid than acetic acid. It freezes at 16.7°C and boils at 239.7°C.

Scientific Research Applications

8-(Ethylsulfonylamino)octanoic acid has been studied for its potential applications in a variety of scientific fields. It has been used as a substrate in enzyme kinetics studies, as a reagent in organic synthesis, and as a probe molecule in biophysical studies. It has also been used as a model compound for studying the mechanism of enzyme catalysis, and as a tool for studying the structure and dynamics of proteins and nucleic acids.

Mechanism of Action

Target of Action

Octanoic acid, a related compound, has been shown to interact with the peroxisome proliferator-activated receptor alpha (pparα) and other enzymes involved in fatty acid metabolism .

Mode of Action

For instance, octanoic acid has been shown to interact with PPARα, a key regulator of lipid metabolism .

Biochemical Pathways

They are part of the reverse β-oxidation pathways, which enable the iterative non-decarboxylative elongation of carbon molecules of varying chain lengths and functional groups with only four core enzymes and no ATP requirement .

Pharmacokinetics

The half-life of octanoic acid was found to be 87.6 minutes .

Result of Action

Related compounds like octanoic acid have been shown to have effects on cell membrane integrity and fluidity .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 8-(Ethylsulfonylamino)octanoic acid. For instance, the presence of certain environmental Escherichia coli isolates has been shown to increase the tolerance and production of octanoic acid . Additionally, membrane engineering strategies have been shown to affect octanoic acid tolerance .

Advantages and Limitations for Lab Experiments

8-(Ethylsulfonylamino)octanoic acid has several advantages for use in laboratory experiments. It is a low molecular weight organic acid, which makes it easy to handle and store. Additionally, it is relatively inexpensive and can be synthesized in a variety of ways. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water and has a low solubility in organic solvents. Additionally, it is not very stable and can decompose over time.

Future Directions

There are several potential future directions for research involving 8-(Ethylsulfonylamino)octanoic acid. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in organic synthesis and biophysical studies. Finally, further research could be done to explore its potential use as a drug or therapeutic agent.

Safety and Hazards

Octanoic acid, a related compound, is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause severe skin burns and eye damage, and it is harmful to aquatic life with long-lasting effects.

Synthesis routes and methods

Procedure details

A solution of ethanesulfonyl chloride (1.5 ml, 15.7 mmol) in dioxane (5 ml) was added to a solution of 8-aminooctanoic acid (1 g, 6.28 mmol) in 1N NaOH (22 ml) and dioxane (5 ml), while stirring at 0° C.-5° C. The mixture was allowed to warm to room temperature and stirred for 3.5 minutes. During this period, at 1 hour intervals, the pH was adjusted to 7-8 by addition of 25% NaOH solution. The reaction mixture was washed with diethyl ether (30 ml). The pH was adjusted to 1-2 by addition of 1N HCl and the mixture was extracted with ethyl acetate (70 ml). The organic layer was dried over sodium sulfate and concentrated. The residue was triturated with a mixture of diethyl ether. The solid was collected by filtration and dried under vacuum affording 600 mg of the title compound (38% yield).